Cas no 1164100-81-5 ((2-Cyanopyrimidin-5-yl)boronic acid)

• Product Name: (2-Cyanopyrimidin-5-yl)boronic acid
• CAS No: 1164100-81-5
• MF: C₅H₄BN₃O₂
• MW: 148.915160179138
• CID: 2094610
• PubChem ID: 55262737
• Update Time: 2025-08-05

(2-Cyanopyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Cyanopyrimidin-5-yl)boronic acid
• 2-cyanopyrimidin-5-ylboronic acid
• C5H4BN3O2
• 2-cyanopyrimidine-5-boronic acid
• Boronic acid, B-(2-cyano-5-pyrimidinyl)-
• AB59793
• (2-CYANOPYRIMIDIN-5-YL)BORONICACID
• (2-CyanopyriMidin-5yl)boronic acid
• CS-0183069
• 1164100-81-5
• EN300-149046
• AKOS006302944
• E84812
• B-(2-Cyano-5-pyrimidinyl)boronic acid
• DA-15133
• DTXSID001286275
• MFCD10697511
• BS-50552
• SCHEMBL2725144
• FNCAXVHODMJGMN-UHFFFAOYSA-N
• PWB10081

• MDL： MFCD10697511
• Inchi： 1S/C5H4BN3O2/c7-1-5-8-2-4(3-9-5)6(10)11/h2-3,10-11H
• InChI Key： FNCAXVHODMJGMN-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C#N)N=C1)O

Computed Properties

• Exact Mass: 149.04000
• Monoisotopic Mass: 149.0396565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Experimental Properties

• PSA: 90.03000
• LogP: -1.97192